3-(Boc-amino)-3-(4-tetrahydrothiopyranyl)-1-propanol

• IUPAC Name: tert-butyl N-[3-hydroxy-1-(thian-4-yl)propyl]carbamate
• InChI: InChI=1S/C13H25NO3S/c1-13(2,3)17-12(16)14-11(4-7-15)10-5-8-18-9-6-10/h10-11,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key: ODPBISPJJZSYOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCO)C1CCSCC1
• Molecular Formula: C13H25NO3S
• Molecular Weight: 275.41 g/mol

Description

3-(Boc-amino)-3-(4-tetrahydrothiopyranyl)-1-propanol, also known as Boc-THP-OH, is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is a derivative of a natural product called tetrahydrothiophene, which is known for its anti-inflammatory and analgesic properties. Boc-THP-OH has been synthesized using various methods and has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Thermodynamic Models and Solubility

• Research on Solubility: A study by Fan et al. (2016) discussed the solubility of a similar Boc-amino acid derivative in various solvents, highlighting the importance of understanding the solubility for practical applications in scientific research.

Synthesis of Optically Pure Non-Protein α-Amino Acids

• Novel Synthesis Methods: Sasaki, Hashimoto, and Potier (1987) developed efficient syntheses of Boc-amino derivatives from L-serine. This highlights the potential of these compounds in synthesizing optically pure non-protein α-amino acids Sasaki, N., Hashimoto, C., & Potier, P. (1987).

Isotopomer Synthesis

• Creation of Isotopomers: Iida, Nakajima, and Kajiwara (2008) synthesized a specific isotopomer of 1-amino-2-propanol, demonstrating the chemical versatility and potential for creating labeled compounds for research Iida, K., Nakajima, Y., & Kajiwara, M. (2008).

Structural and Vibrational Characterisation

• Molecular Characterisation: Cacela, Duarte, and Fausto (2000) conducted a detailed structural and vibrational characterisation of 3-amino-1-propanol, providing insights into the physical properties that could be relevant for similar Boc-amino derivatives Cacela, C., Duarte, M., & Fausto, R. (2000).

Low Temperature Polymorphism

• Polymorphic Forms: A study on 3-amino-1-propanol by Cacela et al. (2003) showed the existence of different polymorphic forms at low temperatures, which is a significant aspect in understanding the crystalline behavior of similar compounds Cacela, C., et al. (2003).